2-Chloro-5-(hydrazinylmethyl)pyridine
Overview
Description
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported . A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been developed . This methodology has been used to synthesize ninety-three 5-aminoaryl pyridines and thirty-three 5-phenol pyridines .Molecular Structure Analysis
The molecular structure of 2-Chloro-5-(hydrazinylmethyl)pyridine can be found in various databases . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 143.57 g/mol, XLogP3 of 1, Hydrogen Bond Donor Count of 2, Hydrogen Bond Acceptor Count of 3, and Rotatable Bond Count of 1 .Scientific Research Applications
Synthesis and Structural Analysis
2-Chloro-5-(hydrazinylmethyl)pyridine is used in the synthesis of various pyridine derivatives. For instance, it was employed in synthesizing 2-hydrazino-6-methyl-4-(methoxymethyl)-5-nitropyridine-3-carbonitrile, whose structure was determined using X-ray diffraction, FT-IR, FT-R, and NMR spectroscopy. This study revealed structural differences compared to corresponding pyridine derivatives, and its spectral properties were investigated through UV–vis absorption and fluorescence spectroscopy techniques (Tranfić et al., 2011).
Coordination Chemistry
In coordination chemistry, this compound is used to form complexes with various metal ions. The compound 2,6-diacetylpyridine bis(6-chloro-2-pyridylhydrazone), synthesized from this chemical, exhibited the ability to form complexes with a range of transition and non-transition metal ions, adopting multiple geometries (Constable & Holmes, 1987).
Molecular Docking and Biological Activity
This compound is also a key precursor in synthesizing pyridine derivatives with potential biological activities. Molecular docking studies have been performed on some of these derivatives, revealing their binding energies and potential inhibitory activities against various targets. One study highlighted antimicrobial and antioxidant activities of the synthesized compounds (Flefel et al., 2018).
Analytical Applications
This compound has been analyzed using high-performance liquid chromatography (HPLC) for quantitative determination, showcasing its importance in analytical chemistry (Wang Yue-feng, 2007).
Anticancer Potential
Some derivatives synthesized from this compound have been evaluated for their anticancer activity. These studies involve the synthesis of novel pyridazinone derivatives and their testing for in-vitro antioxidant activity, which is crucial for potential anticancer properties (Mehvish & Kumar, 2022).
Safety and Hazards
Properties
IUPAC Name |
(6-chloropyridin-3-yl)methylhydrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3/c7-6-2-1-5(3-9-6)4-10-8/h1-3,10H,4,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYNRZJAGUQREMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CNN)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.